1-(4-bromophenyl)-5-[(phenylsulfonyl)methyl]-1H-tetrazole

• IUPAC Name: 5-(benzenesulfonylmethyl)-1-(4-bromophenyl)tetrazole
• InChI: InChI=1S/C14H11BrN4O2S/c15-11-6-8-12(9-7-11)19-14(16-17-18-19)10-22(20,21)13-4-2-1-3-5-13/h1-9H,10H2
• InChI Key: COMOKSRDBKKMIW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)CC2=NN=NN2C3=CC=C(C=C3)Br
• Molecular Formula: C14H11BrN4O2S
• Molecular Weight: 379.23 g/mol

Description

1-(4-bromophenyl)-5-[(phenylsulfonyl)methyl]-1H-tetrazole, also known as BPTM, is a tetrazole derivative that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. BPTM is a white crystalline powder that is soluble in organic solvents such as methanol and ethanol. In

Mechanism of Action

The exact mechanism of action of 1-(4-bromophenyl)-5-[(phenylsulfonyl)methyl]-1H-tetrazole is not fully understood. However, it has been suggested that 1-(4-bromophenyl)-5-[(phenylsulfonyl)methyl]-1H-tetrazole exerts its pharmacological effects through the inhibition of cyclooxygenase-2 (COX-2) and the activation of caspases, which are enzymes involved in the induction of apoptosis. 1-(4-bromophenyl)-5-[(phenylsulfonyl)methyl]-1H-tetrazole has also been reported to inhibit the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α).
Biochemical and Physiological Effects
1-(4-bromophenyl)-5-[(phenylsulfonyl)methyl]-1H-tetrazole has been shown to have several biochemical and physiological effects. In animal models, 1-(4-bromophenyl)-5-[(phenylsulfonyl)methyl]-1H-tetrazole has been reported to reduce inflammation, pain, and fever. 1-(4-bromophenyl)-5-[(phenylsulfonyl)methyl]-1H-tetrazole has also been shown to induce apoptosis in cancer cells and inhibit tumor growth. In addition, 1-(4-bromophenyl)-5-[(phenylsulfonyl)methyl]-1H-tetrazole has been reported to reduce the production of pro-inflammatory cytokines such as IL-1β and TNF-α.

Advantages and Limitations for Lab Experiments

1-(4-bromophenyl)-5-[(phenylsulfonyl)methyl]-1H-tetrazole has several advantages for lab experiments. It is readily available and can be synthesized in high yield and purity. 1-(4-bromophenyl)-5-[(phenylsulfonyl)methyl]-1H-tetrazole is also soluble in organic solvents, which makes it easy to handle in the lab. However, 1-(4-bromophenyl)-5-[(phenylsulfonyl)methyl]-1H-tetrazole has some limitations for lab experiments. It is not water-soluble, which limits its use in aqueous solutions. In addition, 1-(4-bromophenyl)-5-[(phenylsulfonyl)methyl]-1H-tetrazole has not been extensively studied for its toxicity and safety profile.

Future Directions

There are several future directions for the study of 1-(4-bromophenyl)-5-[(phenylsulfonyl)methyl]-1H-tetrazole. One area of interest is the development of 1-(4-bromophenyl)-5-[(phenylsulfonyl)methyl]-1H-tetrazole as a potential anticancer agent. Further studies are needed to investigate the efficacy and safety of 1-(4-bromophenyl)-5-[(phenylsulfonyl)methyl]-1H-tetrazole in animal models and clinical trials. Another area of interest is the exploration of the mechanism of action of 1-(4-bromophenyl)-5-[(phenylsulfonyl)methyl]-1H-tetrazole. More research is needed to understand how 1-(4-bromophenyl)-5-[(phenylsulfonyl)methyl]-1H-tetrazole exerts its pharmacological effects. Finally, the development of new synthesis methods for 1-(4-bromophenyl)-5-[(phenylsulfonyl)methyl]-1H-tetrazole could lead to the production of more potent and selective derivatives.

Synthesis Methods

1-(4-bromophenyl)-5-[(phenylsulfonyl)methyl]-1H-tetrazole can be synthesized through a multistep process that involves the reaction of 4-bromobenzyl chloride with sodium azide to form 1-(4-bromophenyl) tetrazole. The resulting product is then reacted with phenylsulfonyl chloride in the presence of a base to obtain the final product, 1-(4-bromophenyl)-5-[(phenylsulfonyl)methyl]-1H-tetrazole. This synthesis method has been reported in several research papers and has been optimized for high yield and purity.

Scientific Research Applications

1-(4-bromophenyl)-5-[(phenylsulfonyl)methyl]-1H-tetrazole has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, analgesic, and antipyretic properties. 1-(4-bromophenyl)-5-[(phenylsulfonyl)methyl]-1H-tetrazole has also been investigated for its potential as an anticancer agent. Several studies have reported that 1-(4-bromophenyl)-5-[(phenylsulfonyl)methyl]-1H-tetrazole can induce apoptosis in cancer cells and inhibit tumor growth in animal models.